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Compound of Interest

Compound Name: 3-Chloro-5-fluoropicolinaldehyde

CAS No.: 1227563-32-7

Cat. No.: B566757

Get Quote

3-Chloro-5-fluoropicolinaldehyde is a substituted pyridine derivative that serves as a crucial

building block in contemporary chemical research and pharmaceutical development. Its unique

arrangement of an aldehyde functional group and halogen substituents on a pyridine ring

makes it a versatile intermediate for synthesizing complex molecular architectures. However,

as with any reactive chemical, particularly one with a limited publicly available toxicological

profile, a comprehensive understanding of its safe handling is paramount for protecting

researchers and ensuring experimental integrity.

This guide moves beyond the standard format of a Safety Data Sheet (SDS). It is designed for

the practicing scientist and drug development professional, offering a deeper, scientifically-

grounded perspective on the causality behind safety protocols. We will dissect the compound's

inherent hazards based on its chemical structure, establish proactive workflows for exposure

control, and detail self-validating emergency procedures. The core philosophy is that true

laboratory safety is not merely about following rules, but about understanding the risks to make

informed, expert decisions.

Section 1: Compound Profile and Inherent Hazards
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A thorough risk assessment begins with a clear identification of the material and its known

hazards. While comprehensive toxicological data for 3-Chloro-5-fluoropicolinaldehyde is not

available, a reliable hazard profile can be constructed from existing SDS information and an

expert analysis of its functional groups.[1][2]

Chemical Identity and Properties
Property Value Source

Chemical Name
3-Chloro-5-

fluoropicolinaldehyde
[1]

Synonyms
3-Chloro-5-fluoropyridine-2-

carboxaldehyde
[1]

CAS Number 1227563-32-7

Molecular Formula C₆H₃ClFNO

Molecular Weight 159.55 g/mol

Physical Form Solid

Calculated Density 1.444 g/cm³

GHS Hazard Classification and the Rationale Behind It
The globally harmonized system (GHS) provides a starting point for understanding the risks.

This compound is consistently classified with the following hazards:
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Hazard Statement Classification
Rationale and Expert
Insight

H302 Harmful if swallowed

While specific oral toxicity

(LD50) data is unavailable, this

classification suggests that

ingestion of relatively small

quantities may cause

significant adverse health

effects.[1][3]

H315 Causes skin irritation

The aldehyde functional group

is known to be reactive and

can interact with skin proteins,

leading to irritation.

Halogenated aromatic systems

can also contribute to skin

irritation.[2]

H319 Causes serious eye irritation

The eyes are particularly

sensitive. Direct contact with

the solid or dust particles can

cause significant irritation and

potential damage due to the

compound's chemical

reactivity.[2]

H335 May cause respiratory irritation

As a fine solid or powder, the

compound can be easily

aerosolized. Inhalation can

irritate the mucous membranes

of the nose, throat, and lungs.

Signal Word Warning [4]

Pictogram GHS07 (Exclamation Mark)

Expertise in Practice: The lack of comprehensive toxicological data means a cautious approach

is mandatory.[2] The primary hazards—irritation and acute toxicity upon ingestion—stem from
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the inherent reactivity of the aldehyde group and the general biological activity of halogenated

pyridines. Researchers should treat this compound as potentially more hazardous than the

current classification suggests until more data becomes available.

Section 2: The Proactive Exposure Control
Workflow
Effective safety management relies on a multi-layered defense system known as the "Hierarchy

of Controls." This approach prioritizes systematic elimination of hazards over reliance on

personal protective equipment (PPE).

Hierarchy of Controls

Elimination
(Most Effective)

Substitution

Engineering Controls

Administrative Controls

PPE
(Least Effective)

Click to download full resolution via product page
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Caption: The Hierarchy of Controls prioritizes strategies from most to least effective.

Core Directive: Engineering Controls
For 3-Chloro-5-fluoropicolinaldehyde, the most critical engineering control is the mandatory

use of a certified chemical fume hood for all manipulations.[1]

Causality: A fume hood serves two primary purposes. First, it protects the user from inhaling

aerosolized dust during solid transfers (weighing, scraping).[2] Second, it contains any

vapors that may be released, ensuring the breathing zone concentration is kept to a

minimum. This is crucial given the absence of a defined Occupational Exposure Limit (OEL).

[2] The ventilation also provides a safety margin in case of an accidental spill.

Administrative Controls: Codifying Safe Practices
Designated Areas: All work with this compound should be restricted to a designated area

within the laboratory (e.g., a specific fume hood) to prevent cross-contamination.

Standard Operating Procedures (SOPs): A detailed, written SOP for handling this compound

must be developed and reviewed by all personnel before work begins.

Training: Documented training on the specific hazards and handling procedures is essential.

Personal Protective Equipment (PPE): The Final Barrier
PPE is not a substitute for robust engineering and administrative controls but is essential for

protecting against immediate contact.
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PPE Item Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side shields, conforming

to EN166 (EU) or NIOSH (US)

standards.[1]

Protects against dust particles

or splashes from entering the

eyes, preventing serious

irritation.[2]

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile).

Prevents skin contact and

irritation. Always inspect gloves

before use and change them

immediately if contaminated.

Body Protection

Laboratory coat. For larger

quantities or tasks with a high

splash risk, consider

impervious clothing or an

apron.[1]

Protects skin and personal

clothing from contamination.

Respiratory Protection

Generally not required if work

is performed within a certified

fume hood. If irritation is

experienced or exposure limits

are exceeded, a full-face

respirator should be used.[1]

A fume hood is the primary

respiratory control. Respirators

are a secondary measure for

non-routine or emergency

situations.

Section 3: Protocols for Safe Handling and Storage
Adherence to validated protocols is the foundation of reproducible science and laboratory

safety.

Step-by-Step Handling Protocol (Inside a Fume Hood)
Preparation: Don all required PPE. Ensure the fume hood sash is at the appropriate working

height and the airflow is verified.

Decontamination: Wipe down the working surface of the fume hood with an appropriate

solvent (e.g., 70% ethanol) and allow it to dry.
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Weighing: If weighing the solid, use an analytical balance inside the hood or use a "weighing

by difference" method to minimize contamination. Tare a vial, add the compound inside the

hood, seal it, and then weigh the sealed vial outside the hood.

Dispensing: Use spatulas and glassware dedicated to this compound. Avoid creating dust by

handling the material gently.[1]

Solution Preparation: Add the solid to the solvent slowly. If necessary, cap and sonicate or

stir to dissolve.

Cleanup: After the procedure, decontaminate all equipment and the work surface.

Hand Washing: Always wash hands thoroughly with soap and water after handling the

compound, even if gloves were worn.[5]

Storage Protocol
Conditions: Store the container tightly closed in a dry, cool, and well-ventilated place. Some

suppliers recommend refrigerated storage (2°C - 8°C).

Rationale: A tightly sealed container prevents the release of vapors and protects the reactive

aldehyde group from oxidation or reaction with atmospheric moisture. Cool, dry conditions

ensure chemical stability.

Incompatibilities: Segregate from strong oxidizing agents to prevent potentially vigorous or

explosive reactions.[2]

Section 4: Emergency Response Protocols
An emergency plan must be a self-validating system; it must be clear, concise, and actionable

under pressure. All laboratory personnel must be familiar with these procedures and the

location of all safety equipment, including safety showers and eyewash stations.[2]
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Exposure Route

Immediate Action

Exposure Event Occurs

Skin Contact Eye Contact Inhalation Ingestion

Remove clothing
Wash with soap & water

for 15 min

Flush with eyewash
for 15 min

Hold eyelids open

Move to fresh air
Provide respiratory support

if needed

Rinse mouth with water
DO NOT induce vomiting

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: Initial response workflow for an exposure to 3-Chloro-5-fluoropicolinaldehyde.

Detailed First-Aid Protocols
If Inhaled: Immediately move the exposed person to fresh air.[6] If breathing is difficult,

trained personnel may administer oxygen. If breathing has stopped, perform artificial

respiration. Seek medical attention as soon as possible.[1][7]

Causality: Removing the individual from the contaminated atmosphere is the first priority to

prevent further absorption of the irritant.

Following Skin Contact: Immediately remove all contaminated clothing while flushing the

affected area with a safety shower.[8] Wash the skin thoroughly with soap and plenty of

water for at least 15 minutes.[2][6] Seek medical attention if irritation persists.

Causality: Rapid and prolonged washing is necessary to dilute and remove the chemical

from the skin surface, minimizing irritation and absorption. Contaminated clothing can act

as a secondary source of exposure and must be removed.[6]
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Following Eye Contact: Immediately and continuously flush the eyes with large amounts of

water from an eyewash station for at least 15 minutes, occasionally lifting the upper and

lower eyelids to ensure complete irrigation.[2][8] Remove contact lenses if present and easy

to do so.[2] Seek immediate medical attention.

Causality: The 15-minute flush is a critical standard designed to ensure that the chemical

is fully removed from all surfaces of the eye and under the eyelids, which is essential to

prevent serious or permanent damage.[9]

Following Ingestion: Rinse the mouth thoroughly with water.[1] Do NOT induce vomiting.[9]

[10] Immediately call a poison center or physician for guidance.

Causality: Inducing vomiting risks aspiration of the chemical into the lungs, which can

cause severe chemical pneumonitis, a condition that can be more dangerous than the

initial ingestion.[9]

Section 5: Waste Disposal and Decontamination
Proper disposal is a critical component of the chemical lifecycle and environmental

stewardship. All waste containing 3-Chloro-5-fluoropicolinaldehyde must be treated as

hazardous.

Waste Disposal Protocol
Segregation: Collect all waste material (unreacted compound, contaminated absorbents,

etc.) in a dedicated, clearly labeled, and sealed hazardous waste container.[11]

Compatibility: Do not mix this waste with incompatible materials, such as strong oxidizing

agents.[11]

Disposal Request: Arrange for pickup and disposal through your institution's Environmental

Health and Safety (EHS) office.[11] Chemical waste must not be disposed of in regular trash

or down the drain.[2]

Decontamination and Empty Container Disposal
Glassware/Equipment: Rinse all contaminated glassware and equipment three times with a

suitable solvent (e.g., acetone or ethanol) in a fume hood. The first rinseate must be
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collected and disposed of as hazardous waste.[11]

Empty Containers: Thoroughly empty the container. The first rinse with a solvent must be

collected as hazardous waste.[11] After rinsing and air-drying, obliterate or remove the label

before disposing of the container according to institutional policies.[11]

Trustworthiness: This triple-rinse protocol for containers of hazardous chemicals is a self-

validating system that ensures residual material is managed correctly, preventing

accidental exposures from "empty" containers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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